Cas no 912556-91-3 (N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine)

N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine structure

912556-91-3 structure

Product Name:N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine

CAS No:912556-91-3

MF:C₁₈H₁₆Cl₂FN₃O₂

MW:396.242945671082

MDL:MFCD26383919

CID:1006173

Update Time:2024-10-26

N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

- N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine
- 4-QUINAZOLINAMINE, N-(3-CHLORO-4-FLUOROPHENYL)-6-(3-CHLOROPROPOXY)-7-METHOXY-
- 6-(3-chloropropoxy)-N-(3-chloro-4-fluorophenyl)-7-methoxyquinazolin-4-amine
- N-(3-chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxy-4-Quinazolinamine
- Gefitinib InterMediate B
- AK126834
- C18H16Cl2FN3O2
- LYHIGZLXZKJTPS-UHFFFAOYSA-N
- AMX10170
- ST2419654
- AX8248625
- Z5329
- N-(3-chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-
- 4-[(3-Chloro-4-fluorophenyl)amino]-6-(3-chloropropoxy)-7-methoxyquinazoline
- 4-Quinazolinamin
- N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxy-4-quinazolinamine (ACI)
- N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine
- MDL： MFCD26383919
- Inchi： 1S/C18H16Cl2FN3O2/c1-25-16-9-15-12(8-17(16)26-6-2-5-19)18(23-10-22-15)24-11-3-4-14(21)13(20)7-11/h3-4,7-10H,2,5-6H2,1H3,(H,22,23,24)
- InChI Key： LYHIGZLXZKJTPS-UHFFFAOYSA-N
- SMILES： FC1C(Cl)=CC(NC2C3C(=CC(=C(C=3)OCCCCl)OC)N=CN=2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 437
Topological Polar Surface Area: 56.3

N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118919-250mg	N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	912556-91-3	97%	250mg	$318.00	2023-08-31
Alichem	A019118919-1g	N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	912556-91-3	97%	1g	$749.00	2023-08-31
Chemenu	CM118511-1g	4-[(3-Chloro-4-fluorophenyl)amino]-6-(3-chloropropoxy)-7-methoxyquinazoline	912556-91-3	97%	1g	$468	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM231-50mg	N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine	912556-91-3	97%	50mg	548.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM231-200mg	N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine	912556-91-3	97%	200mg	1373.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM231-100mg	N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine	912556-91-3	97%	100mg	533CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM231-250mg	N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine	912556-91-3	97%	250mg	1098CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N848439-25mg	N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	912556-91-3	97%	25mg	￥421.20	2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N58330-100mg	N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	912556-91-3		100mg	¥956.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N58330-250mg	N-(3-Chloro-4-fluorophenyl)-6-(3-chloropropoxy)-7-methoxyquinazolin-4-amine	912556-91-3		250mg	¥1526.0	2021-09-04

N-(3-chloro-4-fluoro-phenyl)-6-(3-chloropropoxy)-7-methoxy-quinazolin-4-amine Production Method

Production Method 1

367-21-5

692059-41-9

912556-91-3

Reaction Conditions

1.1 Solvents: Isopropanol ; rt; rt → reflux; 3 h, reflux; overnight, cooled

Reference

: Synthesis of gefitinib from methyl 3-hydroxy-4-methoxy-benzoate

Li, Ming Dong; et al, Molecules, 2007, 12(3), 673-678

Production Method 2

4637-24-5

367-21-5

1315512-62-9

912556-91-3

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Toluene ; 30 min, rt → 95 °C
1.2 Solvents: Acetic acid ; 3 h, 130 °C; 130 °C → rt
1.3 Reagents: Ammonia Solvents: Water ; pH 9, cooled

Reference

: Study on synthetic method of antineoplastic gefitinib

Sun, Jian; et al, Huaxue Yanjiu Yu Yingyong, 2013, 25(8), 1180-1184

Production Method 3

367-21-5

1333495-91-2

912556-91-3

Reaction Conditions

1.1 Solvents: Acetic acid ; rt → 130 °C; 30 min, 130 °C; 130 °C → 25 °C
1.2 Reagents: Water ; cooled
1.3 Reagents: Ammonia Solvents: Water ; 30 min, pH 9 - 10, cooled

Reference

: Quinazoline-1-deoxynojirimycin hybrids as high active dual inhibitors of EGFR and α-glucosidase

Zhang, Yaling; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(18), 4309-4313

Production Method 4

367-21-5

912556-90-2

912556-91-3

Reaction Conditions

1.1 Solvents: Isopropanol ; 3 h, reflux; reflux → rt

Reference

: Synthesis of 4-(3-chloro-4-fluorophenylamino)-7-methoxy-6-[3-(4-morpholinyl)propoxy]quinazoline (ZD1839)

Yuan, Li; et al, Zhongguo Yaowu Huaxue Zazhi, 2005, 15(1), 39-41

Production Method 5

367-21-5

574738-93-5

912556-91-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Chloroform ; 7 - 8 h, rt → reflux
1.2 Solvents: Isopropanol ; 10 °C; 2 h, 10 °C → reflux

Reference

: A Convenient and Easy Purification Approach to High-Yield Synthesis of Gefitinib as an Anticancer Agent from Isovaniline

Chandrasekhar, M.; et al, Pharmaceutical Chemistry Journal, 2014, 48(8), 520-524

Production Method 6

1415264-14-0

912556-91-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 0.5 h, rt; rt → reflux; 12 h, reflux
2.1 Solvents: Isopropanol

Reference

: Study on synthesis process of gefitinib

Xu, Jian-kang; et al, Huaxi Yaoxue Zazhi, 2012, 27(4), 362-364

Production Method 7

380844-26-8

75-12-7

912556-91-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 90 °C
2.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; reflux
3.1 Reagents: Triethylamine Solvents: Isopropanol ; rt

Reference

: Novel EGFR inhibitors prepared by combination of dithiocarbamic acid esters and 4-anilinoquinazolines

Li, Ri-Dong; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(12), 3637-3640

Production Method 8

574738-93-5

912556-91-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; reflux
2.1 Reagents: Triethylamine Solvents: Isopropanol ; rt

Reference

: Novel EGFR inhibitors prepared by combination of dithiocarbamic acid esters and 4-anilinoquinazolines

Li, Ri-Dong; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(12), 3637-3640

Production Method 9

574738-93-5

912556-91-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; rt; rt → reflux; 4 h, reflux
2.1 Solvents: Isopropanol ; rt; rt → reflux; 3 h, reflux; overnight, cooled

Reference

: Synthesis of gefitinib from methyl 3-hydroxy-4-methoxy-benzoate

Li, Ming Dong; et al, Molecules, 2007, 12(3), 673-678

Production Method 10

1315512-60-7

912556-91-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Acetic acid , Water ; cooled; 2 - 4 h, 35 - 40 °C
1.2 Reagents: Water
2.1 Reagents: Sodium dithionite Solvents: Methanol , Water ; rt → 45 °C; 20 min, 40 - 45 °C; 45 °C → 60 °C; 50 - 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, 50 - 60 °C; 2 h, 50 - 60 °C; 60 °C → rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10
3.1 Reagents: Acetic acid Solvents: Toluene ; 30 min, rt → 95 °C
3.2 Solvents: Acetic acid ; 3 h, 130 °C; 130 °C → rt
3.3 Reagents: Ammonia Solvents: Water ; pH 9, cooled

Reference

: Study on synthetic method of antineoplastic gefitinib

Sun, Jian; et al, Huaxue Yanjiu Yu Yingyong, 2013, 25(8), 1180-1184

Production Method 11

184475-71-6

912556-91-3

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Solvents: N-Methyl-2-pyrrolidone ; 20 h, 10 °C

Reference

: Manufacturable Process of a Novel EGFR Inhibitor (Larotinib) for the Treatment of ESCC

Zhang, Weihong ; et al, Organic Process Research & Development, 2022, 26(5), 1470-1485

Production Method 12

367-21-5

692059-41-9

912556-91-3

Reaction Conditions

1.1 Solvents: Isopropanol

Reference

: Study on synthesis process of gefitinib

Xu, Jian-kang; et al, Huaxi Yaoxue Zazhi, 2012, 27(4), 362-364

Production Method 13

4637-24-5

367-21-5

1315512-62-9

912556-91-3

Reaction Conditions

1.1 Catalysts: Acetic acid Solvents: Toluene ; rt → 110 °C; 4 h, 105 - 110 °C
1.2 Catalysts: Acetic acid ; rt → 130 °C; 4 h, 125 - 130 °C; 130 °C → rt
1.3 Reagents: Ammonia Solvents: Water ; pH 9, 0 °C

Reference

: Synthesis and biological evaluation of selenogefitinib for reducing bleomycin-induced pulmonary fibrosis

Bai, Yue; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 48,

Production Method 14

1315512-62-9

209900-56-1

912556-91-3

Reaction Conditions

1.1 Solvents: Acetic acid ; 3 h, reflux
1.2 Reagents: Ammonia Solvents: Water ; pH 9, cooled

Reference

: Synthesis of gefitinib

Lv, Tong-jie; et al, Guangzhou Huagong, 2010, 38(12), 154-156

Production Method 15

1315512-61-8

912556-91-3

Reaction Conditions

1.1 Reagents: Zinc , Ammonium chloride Solvents: Ethanol , Water ; 30 min, rt → 60 °C
2.1 Catalysts: Acetic acid Solvents: Toluene ; rt → 110 °C; 4 h, 105 - 110 °C
2.2 Catalysts: Acetic acid ; rt → 130 °C; 4 h, 125 - 130 °C; 130 °C → rt
2.3 Reagents: Ammonia Solvents: Water ; pH 9, 0 °C

Reference

: Synthesis and biological evaluation of selenogefitinib for reducing bleomycin-induced pulmonary fibrosis

Bai, Yue; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 48,

Production Method 16

1315512-61-8

912556-91-3

Reaction Conditions

1.1 Reagents: Sodium dithionite Solvents: Methanol , Water ; rt → 45 °C; 20 min, 40 - 45 °C; 45 °C → 60 °C; 50 - 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0.5 h, 50 - 60 °C; 2 h, 50 - 60 °C; 60 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10
2.1 Reagents: Acetic acid Solvents: Toluene ; 30 min, rt → 95 °C
2.2 Solvents: Acetic acid ; 3 h, 130 °C; 130 °C → rt
2.3 Reagents: Ammonia Solvents: Water ; pH 9, cooled

Reference

: Study on synthetic method of antineoplastic gefitinib

Sun, Jian; et al, Huaxue Yanjiu Yu Yingyong, 2013, 25(8), 1180-1184

Production Method 17

1315512-62-9

912556-91-3

Reaction Conditions

1.1 Solvents: Acetic acid , Toluene , Dimethylacetamide ; rt → 40 °C; 15 min, 35 - 40 °C; 35 °C → 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 13
2.1 Solvents: Acetic acid ; rt → 130 °C; 30 min, 130 °C; 130 °C → 25 °C
2.2 Reagents: Water ; cooled
2.3 Reagents: Ammonia Solvents: Water ; 30 min, pH 9 - 10, cooled

Reference

: Quinazoline-1-deoxynojirimycin hybrids as high active dual inhibitors of EGFR and α-glucosidase

Zhang, Yaling; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(18), 4309-4313

Production Method 18

1407765-09-6

912556-91-3

Reaction Conditions

1.1 Reagents: Formamide ; rt → reflux; 6 h, reflux
1.2 Reagents: Water
2.1 Reagents: Thionyl chloride Solvents: Chloroform ; 7 - 8 h, rt → reflux
2.2 Solvents: Isopropanol ; 10 °C; 2 h, 10 °C → reflux

Reference

: A Convenient and Easy Purification Approach to High-Yield Synthesis of Gefitinib as an Anticancer Agent from Isovaniline

Chandrasekhar, M.; et al, Pharmaceutical Chemistry Journal, 2014, 48(8), 520-524

Production Method 19

184475-70-5

912556-91-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 25 °C; 4 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 10 min, 25 °C
2.1 Reagents: Tripotassium phosphate Solvents: N-Methyl-2-pyrrolidone ; 20 h, 10 °C

Reference

: Manufacturable Process of a Novel EGFR Inhibitor (Larotinib) for the Treatment of ESCC

Zhang, Weihong ; et al, Organic Process Research & Development, 2022, 26(5), 1470-1485

Production Method 20

4637-24-5

367-21-5

912556-91-3

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Toluene ; 3 h, reflux
2.1 Solvents: Acetic acid ; 3 h, reflux
2.2 Reagents: Ammonia Solvents: Water ; pH 9, cooled

Reference

: Synthesis of gefitinib

Lv, Tong-jie; et al, Guangzhou Huagong, 2010, 38(12), 154-156

Production Method 21

574738-93-5

912556-91-3

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Toluene ; reflux
2.1 Solvents: Isopropanol ; reflux

Reference

: Four-membered heterocycles-containing 4-anilino-quinazoline derivatives as epidermal growth factor receptor (EGFR) kinase inhibitors

Zhao, Feng; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(19), 5385-5388

Production Method 22

1315512-60-7

912556-91-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Acetic acid , Water ; 2 h, rt
2.1 Reagents: Zinc , Ammonium chloride Solvents: Ethanol , Water ; 30 min, rt → 60 °C
3.1 Catalysts: Acetic acid Solvents: Toluene ; rt → 110 °C; 4 h, 105 - 110 °C
3.2 Catalysts: Acetic acid ; rt → 130 °C; 4 h, 125 - 130 °C; 130 °C → rt
3.3 Reagents: Ammonia Solvents: Water ; pH 9, 0 °C

Reference

: Synthesis and biological evaluation of selenogefitinib for reducing bleomycin-induced pulmonary fibrosis

Bai, Yue; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 48,